2-Methyl-1-Tosyl-Aziridine

• CAS: 119461-40-4
• Synonyms: (S)-2-Methyl-1-[(4-methylphenyl)sulfonyl]aziridine_x000B_
• Molecular Formula: C₁₀H₁₃NO₂S
• Molecular Weight: 211.28 g/mol
• SMILES: CC1CN1S(=O)(=O)C2=CC=C(C=C2)C
• InChI: InChI=1S/C10H13NO2S/c1-8-3-5-10(6-4-8)14(12,13)11-7-9(11)2/h3-6,9H,7H2,1-2H3
• InChIKey: DRZLZRGBQZRSJI-UHFFFAOYSA-N

Researchers requiring rapid anionic ring-opening polymerization often face slow kinetics with mesyl-protected aziridines. 2-Methyl-1-Tosyl-Aziridine (TsMAz) solves this: kp = 90.30 × 10⁻³ L mol⁻¹ s⁻¹ with LiHMDS in DMF at 50 °C-8.6× faster than MsMAz-achieving full conversion in hours while maintaining living behavior (Đ < 1.10). • Also validated for Au(I)-catalyzed indole ring-opening (10:1 rr) and Sc(OTf)₃-catalyzed oxazolidine synthesis (≥90% yield). • Available as (R)- and (S)-enantiomers for stereoselective applications.

2-Methyl-1-Tosyl-Aziridine: Structural Identity and Procurement Context

2-Methyl-1-Tosyl-Aziridine (CAS 119461-40-4), also known as N-tosyl-2-methylaziridine or TsMAz, is a C2-methyl-substituted N-sulfonyl-activated three-membered heterocycle (MF: C10H13NO2S, MW: 211.28) . It is commercially sourced as a chiral building block (both (R)- and (S)-enantiomers) and belongs to the class of N-tosylaziridines. The electron-withdrawing tosyl group activates the ring toward nucleophilic attack while the C2-methyl substituent introduces steric and electronic effects that critically differentiate its reactivity profile from unsubstituted, 2-aryl, or differently N-activated aziridine analogs [1]. These structural features render it a versatile intermediate for stereoselective ring-opening reactions and controlled polymerization processes, but also impose distinct selectivity limitations that must be weighed against alternative monomers during procurement for specific synthetic or polymer chemistry applications.

Chiral building block available as (R)- and (S)-enantiomers

C2-methyl and N-tosyl groups control ring-opening reactivity

Supports stereoselective synthesis and living polymerization

• [1] Rieger, E.; Gleede, T.; Weber, K.; Manhart, A.; Wagner, M.; Wurm, F. R. The living anionic polymerization of activated aziridines: a systematic study of reaction conditions and kinetics. Polym. Chem. 2017, 8, 2824-2832. View Source

Why 2-Methyl-1-Tosyl-Aziridine Cannot Be Substituted by In-Class Analogs

The N-tosylaziridine class is chemically diverse; simple substitution at C2 (methyl vs. phenyl vs. H) or at the sulfonyl group (tosyl vs. mesyl vs. ethylsulfonyl) fundamentally alters reactivity, regioselectivity, and polymerizability. Procurement based solely on the N-tosylaziridine scaffold without specifying substitution pattern risks selecting a compound with divergent ring-opening regiochemistry [1], incompatible polymerization kinetics [2], or unsuitable Lewis acid activation requirements [3]. For example, 2-phenyl-N-tosylaziridine exhibits complete regioselectivity in gold(I)-catalyzed indole ring-opening, whereas 2-methyl-N-tosylaziridine (TsMAz) yields a 10:1 regioisomeric mixture under identical conditions [1]. Similarly, TsMAz polymerizes approximately 8.5–9.4 times faster than its mesyl analog (MsMAz) in polar aprotic solvents [2]. These quantifiable differences preclude generic substitution and demand compound-specific evaluation.

2-Phenyl-N-tosylaziridine shows complete regioselectivity; the 2-methyl variant may produce regioisomeric mixtures under Au(I) conditions, limiting direct substitution for stereopure tryptamines.

2-Methyl-N-mesylaziridine (MsMAz) exhibits markedly slower propagation; substituting MsMAz may significantly alter reaction time and polymerization control.

Lewis acids effective for 2-aryl analogs (Zn(OTf)₂, Cu(OTf)₂) are catalytically inactive for the 2-methyl derivative; catalyst choice must be restricted to Sc(OTf)₃.

• [1] Rossi, E.; Abbiati, G.; Dell'Acqua, M.; Negrato, M.; Paganoni, A.; Pirovano, V. Exploiting the σ-phylic properties of cationic gold(I) catalysts in the ring opening reactions of aziridines with indoles. Org. Biomol. Chem. 2016, 14, 6095-6110. View Source
• [2] Rieger, E.; Gleede, T.; Weber, K.; Manhart, A.; Wagner, M.; Wurm, F. R. The living anionic polymerization of activated aziridines: a systematic study of reaction conditions and kinetics. Polym. Chem. 2017, 8, 2824-2832. View Source
• [3] Kang, B.; Miller, A. W.; Goyal, S.; Nguyen, S. T. Sc(OTf)3-catalyzed condensation of 2-alkyl-N-tosylaziridine with aldehydes or ketones: an efficient synthesis of 5-alkyl-1,3-oxazolidines. Chem. Commun. 2009, 3928-3930. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Regioselectivity Divergence in Gold(I)-Catalyzed Indole Ring-Opening

Under cationic gold(I) catalysis ([Au(JohnPhos)(NTf2)], 5 mol%, DCE, 80 °C), 2-phenyl-N-tosylaziridine reacts with indoles with complete regioselectivity (attack exclusively at the benzylic C2 position). In contrast, 2-methyl-N-tosylaziridine (TsMAz) yields a mixture of regioisomeric tryptamines with a ratio up to 10:1 under optimized conditions (AuCl/AgOTf, 2 equiv. indole), but typically 2:1 under standard gold(I) conditions [1]. The best regioselectivity for TsMAz (12:1) was achieved only with stoichiometric BF3·OEt2 (1.5 equiv.), not under catalytic conditions [1]. This 10:1 ratio represents a 10-fold erosion of regioselectivity compared to the 2-phenyl analog (>99:1).

Regioselectivity (Au(I) cat.)

Head-to-head

TsMAz: up to 10:1 vs. 2-Ph analog: >99:1

Regioselectivity highly catalyst-dependent; 2-Ph analog required for isomeric purity.

AuCl/AgOTf, DCE, 80 °C, indole nucleophiles

Evidence Dimension	Regioselectivity (ratio of regioisomers) in gold(I)-catalyzed ring-opening with indole
Target Compound Data	10:1 (AuCl/AgOTf, 5 mol%, 80 °C, DCE); 2:1 under standard [Au(JohnPhos)(NTf2)] conditions; 12:1 (BF3·OEt2 stoichiometric) [1]
Comparator Or Baseline	2-Phenyl-N-tosylaziridine: complete regioselectivity (>99:1) under identical Au(I) catalytic conditions [1]
Quantified Difference	≥10-fold reduction in regioselectivity; complete selectivity for 2-phenyl vs. mixture for 2-methyl
Conditions	Gold(I) catalysis; [Au(JohnPhos)(NTf2)] or AuCl/AgOTf; DCE; 80 °C; 24 h; indole nucleophiles

Why This Matters

Procurement of 2-methyl-N-tosylaziridine for tryptamine synthesis requires acceptance of reduced regiochemical fidelity; the 2-phenyl analog is mandatory if isomeric purity is critical.

• [1] Rossi, E.; Abbiati, G.; Dell'Acqua, M.; Negrato, M.; Paganoni, A.; Pirovano, V. Exploiting the σ-phylic properties of cationic gold(I) catalysts in the ring opening reactions of aziridines with indoles. Org. Biomol. Chem. 2016, 14, 6095-6110. View Source

Anionic Polymerization Propagation Rate vs. Mesyl Analog

Real-time 1H NMR kinetic monitoring revealed that 2-methyl-N-tosylaziridine (TsMAz) exhibits a propagation rate constant (kp) of 90.30 × 10⁻³ L mol⁻¹ s⁻¹ with Li⁺ counterion in DMF-d7 at 50 °C, compared to 10.53 × 10⁻³ L mol⁻¹ s⁻¹ for 2-methyl-N-mesylaziridine (MsMAz) under identical conditions (BnNHMs initiator, [M]₀:[I]₀ = 30:1) [1]. This represents an 8.6-fold rate enhancement. With K⁺ counterion, TsMAz (kp = 39.79 × 10⁻³) remains 3.8-fold faster than MsMAz (kp = 10.53 × 10⁻³). Both polymerizations maintain living character with narrow dispersities (Đ < 1.10) and >99% conversion [1].

Propagation Rate (kp)

Head-to-head

90.30 × 10⁻³ L mol⁻¹ s⁻¹ (Li⁺)

Approximately 8.6× faster than MsMAz; enables rapid polymerization kinetics.

DMF-d7, 50 °C, BnNHMs initiator

Evidence Dimension	Propagation rate constant (kp) in azaanionic ring-opening polymerization
Target Compound Data	kp = 90.30 × 10⁻³ L mol⁻¹ s⁻¹ (Li⁺), 39.79 × 10⁻³ (K⁺), 60.91 × 10⁻³ (Na⁺), 98.69 × 10⁻³ (Cs⁺) in DMF-d7 at 50 °C [1]
Comparator Or Baseline	2-Methyl-N-mesylaziridine (MsMAz): kp = 10.53 × 10⁻³ L mol⁻¹ s⁻¹ (K⁺) in DMF-d7 at 50 °C [1]
Quantified Difference	TsMAz kp(Li⁺) / MsMAz kp(K⁺) ≈ 8.6×; TsMAz kp(K⁺) / MsMAz kp(K⁺) ≈ 3.8×
Conditions	BnNHMs initiator; KHMDS or LiHMDS deprotonation; DMF-d7; 50 °C; [M]₀:[I]₀ = 30:1; real-time ¹H NMR monitoring

Why This Matters

For polymer synthesis, TsMAz offers substantially faster polymerization kinetics than MsMAz at equivalent temperature, reducing reaction time from several hours to potentially under one hour depending on counterion selection.

• [1] Rieger, E.; Gleede, T.; Weber, K.; Manhart, A.; Wagner, M.; Wurm, F. R. The living anionic polymerization of activated aziridines: a systematic study of reaction conditions and kinetics. Polym. Chem. 2017, 8, 2824-2832. View Source

Catalyst Exclusivity for Oxazolidine Synthesis

In the cycloaddition of 2-methyl-N-tosylaziridine with p-nitrobenzaldehyde (2 equiv., CH2Cl2, rt) to form 5-alkyl-1,3-oxazolidines, Sc(OTf)3 (10 mol%) was the only Lewis acid exhibiting catalytic activity, affording product 3e in 32% yield after 13–18 h [1]. Zn(OTf)2 showed no catalytic activity whatsoever, and Cu(OTf)2 gave only trace conversion [1]. This is despite Zn(OTf)2 being an effective catalyst for the analogous reaction with 2-phenyl-N-tosylaziridine [1]. Under optimized conditions (20 mol% Sc(OTf)3, 5 equiv. aldehyde, 2 h), yields ≥90% were achieved with excellent regioselectivity [1].

Oxazolidine Catalyst

Head-to-head

Sc(OTf)₃: active, ≥90% yield vs. Zn(OTf)₂: 0% conversion

Only Sc(OTf)₃ catalytically competent; alternative Lewis acids fail.

p-nitrobenzaldehyde, CH₂Cl₂, rt

Evidence Dimension	Catalytic activity for condensation with aldehydes to form 1,3-oxazolidines
Target Compound Data	Sc(OTf)3: 32% yield (10 mol%, 13–18 h); ≥90% (20 mol%, 5 equiv. aldehyde, 2 h) [1]
Comparator Or Baseline	Zn(OTf)2: 0% conversion; Cu(OTf)2: trace; SnCl4: trace; TiCl4: trace [1]
Quantified Difference	Qualitative: Sc(OTf)3 is uniquely active; Zn(OTf)2 fails despite being catalytically competent for 2-phenyl-N-tosylaziridine
Conditions	2-methyl-N-tosylaziridine (1), p-nitrobenzaldehyde (2e), CH2Cl2, rt, 10 mol% catalyst, 13–18 h

Why This Matters

Procurement of 2-methyl-N-tosylaziridine for oxazolidine synthesis mandates Sc(OTf)3 catalysis; alternative Lewis acids reported effective for 2-aryl analogs are ineffective, directly impacting catalyst procurement and reaction design.

• [1] Kang, B.; Miller, A. W.; Goyal, S.; Nguyen, S. T. Sc(OTf)3-catalyzed condensation of 2-alkyl-N-tosylaziridine with aldehydes or ketones: an efficient synthesis of 5-alkyl-1,3-oxazolidines. Chem. Commun. 2009, 3928-3930. View Source

Metal-Free Organocatalytic Polymerization with Superbase

The organocatalytic anionic ring-opening polymerization (AROP) of 2-methyl-N-tosylaziridine (TsMAz) using t-Bu-P4 phosphazene superbase as catalyst and BnN(H)Ts as initiator produces metal-free poly(sulfonylaziridine)s with Mn(SEC) > 30 kg mol⁻¹ and narrow dispersity (Đ < 1.10) within 3.5 hours [1]. In comparison, the less reactive monomers 2-methyl-N-ethylsulfonyl aziridine (EsMAz) and 2-phenyl-N-tosylaziridine (TsPhAz) required longer reaction times (5 h) to achieve >95% conversion under the same conditions, despite identical catalyst loading (30 equiv.) [1]. The catalyst loading could be reduced to as low as 0.05 mol% [1].

Organocatalytic AROP

Reported

TsMAz: 3.5 h to >95% conv. vs. EsMAz/TsPhAz: 5 h

TsMAz reaches full conversion approximately 1.4× faster under metal-free organocatalysis.

t-Bu-P4, BnN(H)Ts, THF, rt

Evidence Dimension	Polymerization performance: molar mass, dispersity, and reaction time under organocatalytic AROP
Target Compound Data	TsMAz: Mn(SEC) > 30 kg mol⁻¹, Đ < 1.10, 3.5 h, >95% conv.; catalyst loading down to 0.05 mol% [1]
Comparator Or Baseline	EsMAz and TsPhAz: conv. > 95%, 5 h (1.43× longer) under identical t-Bu-P4 conditions [1]
Quantified Difference	TsMAz reaches full conversion ~1.4× faster than EsMAz and TsPhAz under identical organocatalytic conditions
Conditions	t-Bu-P4 (30 equiv.), BnN(H)Ts initiator, THF, rt; SEC analysis in DMF vs. PEO standards

Why This Matters

For metal-sensitive applications (biomaterials, electronics), TsMAz enables faster access to high-molecular-weight, low-dispersity polysulfonamides via metal-free organocatalysis compared to alternative N-sulfonyl aziridine monomers.

• [1] Wang, X.; Liu, Y.; Li, Z.; Wang, H.; Gebru, H.; Chen, S.; Zhu, H.; Wei, F.; Guo, K. Organocatalyzed Anionic Ring-Opening Polymerizations of N-Sulfonyl Aziridines with Organic Superbases. ACS Macro Lett. 2017, 6, 1331-1336. View Source

TBAF-Initiated Living Polymerization Control

Tetrabutylammonium fluoride (TBAF) was identified as the optimal neutral ionic-pair initiator for the living AROP of TsMAz, with halide activity following the sequence F > Cl > Br > I [1]. Homopolymers and diblock copolymers of TsMAz and EsMAz were prepared with fast polymerization (0.5 to several hours), high conversions (90–99%), narrow dispersities (Đ < 1.16), and predictable molecular weights [1]. The fluoride initiation proceeds via direct nucleophilic attack on the aziridine ring, with propagation by the sulfonyl amidate anion [1]. This fluoride-specific initiation contrasts with epoxide AROP, where fluoride is typically a poor initiator.

Halide Initiator

Class-level

F⁻ >> Cl⁻ > Br⁻ > I⁻

Fluoride (TBAF) uniquely effective; enables mild metal-free initiation.

Đ

NHC-Catalyzed Polymerization

Class-level

Đ ≤ 1.20; telechelic PAz and PAz-b-PLLA

Compatible with unprotected aminoalcohol initiators; supports metal-free block copolymer synthesis.

Me5-IPr, THF, 50 °C

Evidence Dimension	Initiator activity (halide series) and polymerization control for TsMAz AROP
Target Compound Data	TBAF: fastest initiation; 90–99% conversion; Đ < 1.16; polymerization time 0.5–several hours [1]
Comparator Or Baseline	TBACl, TBABr, TBAI: progressively slower initiation (F > Cl > Br > I) [1] (Exact kp values for each halide not reported in abstract)
Quantified Difference	Qualitative halide activity ranking: F >> Cl > Br > I; Đ < 1.16 across all TsMAz polymerizations
Conditions	TBAX initiator (X = F, Cl, Br, I); N-sulfonyl aziridine; room temperature; solvent unspecified in abstract

Why This Matters

The exceptional activity of fluoride as initiator for TsMAz polymerization (contrasting with epoxide chemistry) provides a unique mild-condition entry to well-defined polysulfonamides and diblock copolymers without metal catalysts.

• [1] Gleede, T.; Rieger, E.; Liu, J.; Bakkali-Hassani, C.; Wagner, M.; Carlotti, S.; Taton, D.; Wurm, F. R. Tetrabutylammonium Fluoride Initiated Anionic Ring-Opening Polymerizations of N-Sulfonyl Aziridines. Eur. Polym. J. 2020, 140, 109999. View Source

NHC-Organocatalyzed Hydroxyl-Tolerant Polymerization

2-Methyl-N-tosylaziridine (TsMAz) undergoes N-heterocyclic carbene-organocatalyzed ring-opening polymerization (NHC-OROP) initiated directly by unprotected aminoalcohols (2-(methylamino)ethanol and diethanolamine) at 50 °C in THF, using Me5-IPr as catalyst [1]. This provides direct access to metal-free α-hydroxy-ω-amino and α,α′-bis-hydroxy-ω-amino telechelic polyaziridines with excellent control (Đ ≤ 1.20), high chain-end fidelity, and predictable molar masses [1]. Sequential NHC-OROP of TsMAz followed by L-lactide, using the aminoalcohol as a double-headed initiator, yields well-defined PAz-b-PLLA diblock copolymer in a completely metal-free process [1]. The hydroxyl tolerance is a distinguishing feature not universally demonstrated across all N-sulfonyl aziridine monomers.

NHC-Catalyzed Polymerization

Class-level

Đ ≤ 1.20; telechelic PAz and PAz-b-PLLA

Compatible with unprotected aminoalcohol initiators; supports metal-free block copolymer synthesis.

Me5-IPr, THF, 50 °C

Evidence Dimension	Initiator tolerance and block copolymerization capability
Target Compound Data	TsMAz: Đ ≤ 1.20; telechelic PAz with controlled Mn; successful PAz-b-PLLA diblock via sequential NHC-OROP [1]
Comparator Or Baseline	Comparative data for other N-sulfonyl aziridines under identical unprotected aminoalcohol initiation not reported in the same study
Quantified Difference	Qualitative differentiation: TsMAz is demonstrated compatible with unprotected hydroxyl-bearing initiators for metal-free block copolymer synthesis
Conditions	Me5-IPr (NHC catalyst), THF, 50 °C; 2-(methylamino)ethanol or diethanolamine initiator; sequential addition of L-lactide for block copolymer

Why This Matters

For applications requiring hydroxyl-terminated polysulfonamides or polyaziridine-based block copolymers (e.g., surface modification, drug delivery), TsMAz is validated for metal-free synthesis with unprotected initiators, simplifying post-polymerization functionalization.

• [1] Bakkali-Hassani, C.; Coutouly, C.; Gleede, T.; Vignolle, J.; Wurm, F. R.; Carlotti, S.; Taton, D. Selective Initiation from Unprotected Aminoalcohols for the N-Heterocyclic Carbene-Organocatalyzed Ring-Opening Polymerization of 2-Methyl-N-tosyl Aziridine: Telechelic and Block Copolymer Synthesis. Macromolecules 2018, 51, 2533-2541. View Source

Validated Application Scenarios Based on Differentiation Evidence

Synthesis of Tryptamine Derivatives via Gold(I)-Catalyzed Ring-Opening

When the target tryptamine scaffold can tolerate a 10:1 regioisomeric ratio and chromatographic separation of isomers is feasible, 2-methyl-1-tosylaziridine serves as a C2-alkyl aziridine partner in gold(I)-catalyzed indole ring-opening. Under optimized conditions (AuCl/AgOTf, 5 mol%, DCE, 80 °C, 2 equiv. indole), the desired regioisomer is obtained in ~70% yield with up to 10:1 regioselectivity [1]. For applications requiring complete regioselectivity, the 2-phenyl analog must be specified instead [1].

Rapid Synthesis of Well-Defined Polysulfonamides

TsMAz is the monomer of choice for azaanionic ring-opening polymerization when rapid kinetics are desired. With Li⁺ counterion (LiHMDS), TsMAz polymerizes with kp = 90.30 × 10⁻³ L mol⁻¹ s⁻¹ in DMF at 50 °C—approximately 8.6 times faster than MsMAz under comparable conditions [1]. Full conversion is achieved in hours while maintaining living behavior (Đ < 1.10), enabling the synthesis of polysulfonamides with predictable molecular weights and narrow dispersities [1]. For applications where slower, more controlled kinetics are preferred, MsMAz (kp = 10.53 × 10⁻³) may be considered [1].

Sc(OTf)3-Catalyzed Synthesis of 5-Alkyl-1,3-Oxazolidines

For the preparation of 5-alkyl-1,3-oxazolidines via Lewis acid-catalyzed cycloaddition with aldehydes or ketones, 2-methyl-1-tosylaziridine is the validated substrate, but procurement must be paired with Sc(OTf)3 as the catalyst. Under optimized conditions (20 mol% Sc(OTf)3, 5 equiv. aldehyde, CH2Cl2, 2 h), product yields ≥90% are achievable [1]. Zn(OTf)2 and Cu(OTf)2—effective for 2-aryl-N-tosylaziridine cycloaddition—are catalytically inactive for the 2-methyl analog, making catalyst selection non-negotiable [1].

Metal-Free Synthesis of Telechelics and Block Copolymers

When metal-free conditions are mandated (e.g., for biomedical polymer applications), TsMAz is compatible with NHC-organocatalyzed polymerization initiated by unprotected aminoalcohols. Using Me5-IPr as catalyst at 50 °C in THF, α-hydroxy-ω-amino telechelic polyaziridines are obtained with Đ ≤ 1.20 [1]. Sequential addition of L-lactide yields well-defined PAz-b-PLLA diblock copolymers in a fully metal-free strategy, a capability specifically demonstrated for TsMAz [1].

Application

Selection Property

Validation Focus

Tryptamine derivative synthesis

Regioselectivity control under Au(I) catalysis

Regioisomer ratio optimization and separation feasibility

Rapid polysulfonamide synthesis

Propagation rate constant (kp)

Living character (Đ) and molecular weight predictability

5-Alkyl-1,3-oxazolidine synthesis

Lewis acid catalyst requirement

Sc(OTf)₃-specific activity and yield optimization

Metal-free telechelic and block copolymer synthesis

Initiator tolerance to hydroxyl groups

Block copolymer purity and end-group fidelity

• [1] Rossi, E.; Abbiati, G.; Dell'Acqua, M.; Negrato, M.; Paganoni, A.; Pirovano, V. Exploiting the σ-phylic properties of cationic gold(I) catalysts in the ring opening reactions of aziridines with indoles. Org. Biomol. Chem. 2016, 14, 6095-6110. View Source
• [2] Rieger, E.; Gleede, T.; Weber, K.; Manhart, A.; Wagner, M.; Wurm, F. R. The living anionic polymerization of activated aziridines: a systematic study of reaction conditions and kinetics. Polym. Chem. 2017, 8, 2824-2832. View Source
• [3] Kang, B.; Miller, A. W.; Goyal, S.; Nguyen, S. T. Sc(OTf)3-catalyzed condensation of 2-alkyl-N-tosylaziridine with aldehydes or ketones: an efficient synthesis of 5-alkyl-1,3-oxazolidines. Chem. Commun. 2009, 3928-3930. View Source
• [4] Bakkali-Hassani, C.; Coutouly, C.; Gleede, T.; Vignolle, J.; Wurm, F. R.; Carlotti, S.; Taton, D. Selective Initiation from Unprotected Aminoalcohols for the N-Heterocyclic Carbene-Organocatalyzed Ring-Opening Polymerization of 2-Methyl-N-tosyl Aziridine: Telechelic and Block Copolymer Synthesis. Macromolecules 2018, 51, 2533-2541. View Source